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Compound of Interest

Compound Name: 4-Methoxy-2,3-dinitroaniline

CAS No.: 5473-00-7

Cat. No.: B184574

Get Quote

Application Note: Utilization of 4-Methoxy-2,3-dinitroaniline as a High-Performance Disperse

Dye Intermediate

Part 1: Executive Summary & Technical Rationale
4-Methoxy-2,3-dinitroaniline (also referred to as 4-amino-2,3-dinitroanisole) represents a

specialized class of "diazo components" used in the synthesis of bathochromic disperse dyes

(Violet, Navy, and Black shades).[1][2][3]

While the 2,4-dinitro isomer is commercially ubiquitous, the 2,3-dinitro substitution pattern

offers unique photonic properties. The presence of vicinal nitro groups (positions 2 and 3)

creates significant steric strain, forcing the nitro groups to twist out of planarity. When coupled

with electron-rich amines, this intermediate facilitates a strong intramolecular Charge Transfer

(ICT) system, resulting in:

Bathochromic Shift: Deeper shades due to the strong electron-withdrawing nature of the

dinitro-motif.[2][3]

Solvatochromism: High sensitivity to polarity, useful for specialized optical applications.
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Steric Protection: The bulky nitro group at the 2-position protects the azo linkage from

hydrolytic attack, potentially improving wet fastness.[2]

Note on Reactivity: The amine group at position 1 is extremely weakly basic due to the

electron-withdrawing inductive (-I) and mesomeric (-M) effects of the nitro groups.[1][2][3]

Standard aqueous diazotization (NaNO₂/HCl) will fail.[2] Nitrosylsulfuric acid (NSA) in non-

aqueous media is required.[2]

Part 2: Chemical Profile
Property Specification

Chemical Name 4-Methoxy-2,3-dinitroaniline

Synonyms
4-Amino-2,3-dinitroanisole; 2,3-Dinitro-p-

anisidine

Molecular Formula C₇H₇N₃O₅

Molecular Weight 213.15 g/mol

Appearance Orange-brown to dark red crystalline powder

Melting Point 175–178 °C (Decomposes)

Solubility
Insoluble in water; Soluble in Acetone, DMF,

warm Glacial Acetic Acid

pKb (Est.) > 13 (Extremely weak base)

Part 3: Experimental Protocols
Protocol A: Diazotization (Nitrosylsulfuric Acid Method)
Rationale: The extreme deactivation of the amine requires the generation of the nitrosonium ion

(

), a potent electrophile available only in concentrated sulfuric acid.

Reagents:

4-Methoxy-2,3-dinitroaniline (0.1 mol, ~21.3 g)[1][2][3]
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Sulfuric Acid (98%, Conc.): 60 mL

Nitrosylsulfuric Acid (40% in H₂SO₄): 0.11 mol[1][2]

Glacial Acetic Acid: 40 mL (optional, as co-solvent for solubility)

Urea (Analytical Grade)[1][2]

Step-by-Step Procedure:

Preparation of Amine Solution:

In a 250 mL 3-neck round-bottom flask equipped with a mechanical stirrer and

thermometer, charge 60 mL of 98% H₂SO₄.

Option: If solubility is poor, add 40 mL Glacial Acetic Acid.

Cool to 15–20°C.

Slowly add 0.1 mol of 4-Methoxy-2,3-dinitroaniline. Stir for 30–60 mins until a

homogenous solution or fine suspension is obtained.

Diazotization:

Cool the mixture to 0–5°C using an ice/salt bath.

Add Nitrosylsulfuric acid dropwise over 45 minutes.

Critical Control: Do not allow temperature to exceed 5°C. Exotherms can lead to

denitration or decomposition.[2]

Stir at 0–5°C for 2–3 hours. The solution should become clear and amber/brown.

Validation (Iodide Test):

Take a drop of the reaction mass and place it on starch-iodide paper.[2][3] A distinct

blue/black spot indicates excess nitrous acid (required).[2]

If negative, add an additional 5% NSA and stir for 30 mins.
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Quenching:

Add 1.0 g of Urea to destroy excess nitrous acid (prevents side reactions during coupling).

Stir for 15 mins.

Protocol B: Coupling Reaction (Synthesis of Disperse
Violet/Blue)
Target: Coupling with 3-Acetamido-N,N-diethylaniline (common coupler for deep shades).[1][2]

[3]

Reagents:

Coupler: 3-Acetamido-N,N-diethylaniline (0.1 mol)[1][2][3]

Sulfuric Acid (10%): 200 mL[1][2]

Ice: 500 g

Sodium Acetate (buffer)[1][2]

Step-by-Step Procedure:

Coupler Preparation:

Dissolve the coupler in 200 mL of 10% H₂SO₄. Cool to 0–5°C by adding crushed ice

directly to the beaker.

Coupling:

Slowly filter the cold Diazo Solution (from Protocol A) directly into the Coupler Solution

with vigorous agitation.

pH Control: The pH will initially be <1. Slowly add Sodium Acetate solution to raise pH to

4.0–5.0.

Observation: A deep violet/navy precipitate will form immediately.[2]
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Finishing:

Stir for 4 hours, allowing temperature to rise to room temperature.

Heat to 60°C for 30 mins to aggregate the crystal size (improves filtration).

Filter under vacuum.[2] Wash with copious amounts of water until filtrate is neutral.

Drying: Dry at 60°C in a vacuum oven. Do not overheat (nitro compounds are heat

sensitive).[2]

Part 4: Process Visualization (Graphviz)
The following diagram illustrates the critical reaction pathway and decision nodes for this

synthesis.
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Caption: Workflow for the conversion of deactivated 4-Methoxy-2,3-dinitroaniline into high-

fastness disperse dyes.
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Issue Probable Cause Corrective Action

Low Yield
Incomplete diazotization due to

insolubility.

Use Glacial Acetic

Acid/Propionic Acid mix (1:[1]5)

as solvent before adding

H₂SO₄.[2]

Tarry/Dull Product
Decomposition of diazo salt

(Temp > 5°C).

Strictly maintain T < 5°C.

Ensure rapid stirring to prevent

localized hotspots.

No Coupling
pH too low (< 1.[2]0) inhibits

the coupler.

Buffer the coupling bath with

Sodium Acetate to pH 4.0–5.0.

High Residual Nitrite Excess NSA not quenched.[2]

Ensure Urea is added before

coupling.[2] Excess nitrite

nitrosates the coupler, ruining

the shade.

Part 6: Safety & Hazards (E-E-A-T)
DANGER: This protocol involves highly hazardous materials.[2]

Acute Toxicity: Dinitroanilines are toxic by inhalation and skin contact.[2] They are known

methemoglobin formers (interfere with blood oxygen transport).[2] Blue lips/fingernails are a

sign of exposure.

Control: Handle only in a fume hood.[2] Wear double nitrile gloves and a chemically

resistant apron.

Explosion Hazard: Dry diazonium salts of dinitro-compounds are shock-sensitive explosives.

[1][2][3]

Control:NEVER isolate the dry diazonium salt. Always process it as a solution directly into

the coupling stage.

Chemical Burns: Nitrosylsulfuric acid is a potent oxidizer and corrosive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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